Superior Accuracy and Precision in Method Validation Compared to Non-Isotopic Internal Standards
Using Entecavir-13C2,15N as the internal standard (SIL-IS) consistently delivers superior method accuracy and precision compared to using the structural analog ganciclovir. In a study by Huang et al., the use of ganciclovir as an internal standard for entecavir quantification resulted in within-batch and between-batch precisions (RSD) of less than 10% and accuracies ranging from 98.1% to 102.5% [1]. In contrast, the use of Entecavir-13C2,15N in a method by Nováková et al. achieved significantly better precision, with an RSD of less than 4%, and a method accuracy with less than 5% error [2]. This improvement in precision and accuracy is critical for meeting stringent regulatory guidelines for bioanalytical method validation.
| Evidence Dimension | Method Precision and Accuracy |
|---|---|
| Target Compound Data | Precision (RSD) < 4%, Accuracy < 5% error (and 26% at LOQ) |
| Comparator Or Baseline | Ganciclovir as internal standard: Precision (RSD) < 10%, Accuracy 98.1-102.5% |
| Quantified Difference | Precision: ≤ 4% RSD vs. < 10% RSD (reduction in variability of at least 6 percentage points). Accuracy: < 5% error vs. 98.1-102.5% range (tighter, more consistent accuracy). |
| Conditions | Entecavir quantification in rat urine using HILIC-UHPLC-MS/MS with Entecavir-13C2,15N (Nováková et al., 2012) vs. entecavir quantification in rat and dog plasma using LC-ESI-MS with ganciclovir (Huang et al., 2013). |
Why This Matters
This level of precision is necessary for accurately determining low entecavir concentrations, particularly at the lower limit of quantification (LLOQ), which is crucial for pharmacokinetic studies requiring high sensitivity.
- [1] Huang, X., et al. (2013). A validated method for quantifying entecavir in biological matrices and its application in a pharmacokinetic study in rats and dogs. Drug Research, 63(12), 644-649. View Source
- [2] Nováková, L., Gottvald, T., Vlčková, H., & Trejtnar, F. (2012). Highly sensitive fast determination of entecavir in rat urine by means of hydrophilic interaction chromatography-ultra-high-performance liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1259, 237-243. View Source
